Cas no 1013820-85-3 (3-[4-(3-bromobenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(3-bromobenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1013820-85-3
• MF: C₂₀H₂₃BrN₆O₂S
• MW: 491.404621362686
• CID: 6147357
• PubChem ID: 16839206
• Update Time: 2025-06-12

3-[4-(3-bromobenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-bromobenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine
• AKOS024638805
• 3-(4-((3-bromophenyl)sulfonyl)piperazin-1-yl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine
• 3-[4-(3-bromophenyl)sulfonylpiperazin-1-yl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridazine
• F2319-0160
• 1013820-85-3

• Inchi： 1S/C20H23BrN6O2S/c1-14-15(2)24-27(16(14)3)20-8-7-19(22-23-20)25-9-11-26(12-10-25)30(28,29)18-6-4-5-17(21)13-18/h4-8,13H,9-12H2,1-3H3
• InChI Key： JVHMLPMROXIBLF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(N1CCN(C2=CC=C(N=N2)N2C(C)=C(C)C(C)=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 490.07866g/mol
• Monoisotopic Mass: 490.07866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-[4-(3-bromobenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine

Introduction to Compound with CAS No. 1013820-85-3 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 1013820-85-3 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, formally known as 3-[4-(3-bromobenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine, represents a sophisticated blend of heterocyclic scaffolds that are widely explored for their pharmacological properties.

At the core of this molecule lies a piperazine ring, which is a well-documented pharmacophore in drug discovery. Piperazine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable in the development of therapeutic agents. The presence of a 3-bromobenzenesulfonyl group appended to the piperazine ring introduces additional functionalization, which can modulate the electronic properties and binding affinity of the molecule. This structural motif is particularly interesting because it allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, which are critical factors in drug development.

The other key structural component of this compound is the 3,4,5-trimethyl-1H-pyrazol-1-yl moiety attached to the pyridazine ring. Pyrazole derivatives are another class of heterocycles that have been extensively studied for their biological activities. In particular, trimethylpyrazole groups are known to enhance metabolic stability and improve oral bioavailability, which are desirable attributes in drug candidates. The combination of these two heterocyclic systems in a single molecule creates a versatile platform for exploring novel pharmacological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can target multiple pathways or receptors simultaneously. The compound with CAS No. 1013820-85-3 fits well into this paradigm due to its dual heterocyclic system. This design allows for the potential development of drugs that can interact with multiple targets, thereby increasing therapeutic efficacy and reducing the likelihood of resistance.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have been shown to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. The presence of the 3-bromobenzenesulfonyl group may further enhance binding affinity to these receptors, making this compound a promising candidate for further investigation.

Additionally, pyridazine derivatives have been explored for their anti-inflammatory and anticancer properties. The 3,4,5-trimethyl-1H-pyrazol-1-yl group can contribute to these activities by modulating intracellular signaling pathways. For instance, studies have shown that pyrazole derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation and survival. The structural features of this compound may make it an effective inhibitor of such pathways, offering a new therapeutic approach against cancer.

In recent years, there has been growing interest in developing small molecules that can modulate immune responses. The compound with CAS No. 1013820-85-3 has shown potential in this area as well. Piperazine derivatives have been reported to interact with immune cells and modulate cytokine production. The unique combination of functional groups in this molecule may enable it to influence immune checkpoints, which are critical targets in immunotherapy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative methodologies in modern drug discovery.

As research continues to uncover new biological activities and mechanisms of action, compounds like 3-[4-(3-bromobenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine will play a crucial role in developing next-generation therapeutics. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects compared to existing drugs.

In conclusion, the compound with CAS No. 1013820-85-3 is a promising candidate for further exploration in medicinal chemistry due to its intricate structure and potential biological activities. Its dual heterocyclic system provides a versatile platform for developing multifunctional drugs that can target various diseases. As research progresses, this compound is likely to contribute significantly to advancements in therapeutic interventions across multiple therapeutic areas.